Cas no 155102-96-8 (2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3R,4R,5R)-)

• Product name: 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3R,4R,5R)-
• CAS No: 155102-96-8
• MF: C₅H₉NO₄
• MW: 147.12926
• CID: 106848
• PubChem ID: 15282409

2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3R,4R,5R)-
• 2-Pyrrolidinone, 3,4-dihydroxy-5-(hydroxymethyl)-, (3R,4R,5R)- (9CI)
• SCHEMBL4605168
• AKOS006380408
• (3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)pyrrolidin-2-one
• 155102-96-8

• Inchi： InChI=1S/C5H9NO4/c7-1-2-3(8)4(9)5(10)6-2/h2-4,7-9H,1H2,(H,6,10)
• InChI Key： FGEPCGBJOAXDQD-UHFFFAOYSA-N
• SMILES： OCC1NC(=O)C(O)C1O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79